Cas no 2958-98-7 (3-Methylguanine)
3-Methylguanine structure
Product Name:3-Methylguanine
3-Methylguanine Chemical and Physical Properties
Names and Identifiers
-
- 6H-Purin-6-one,2-amino-3,9-dihydro-3-methyl-
- 2-amino-3-methyl-7H-purin-6-one
- 3-Methylguanine
- 2-amino-3,7-dihydro-3-methyl-6H-purin-6-one
- 2-amino-3-methyl-3,7(9)-dihydro-purin-6-one
- 2-Amino-3-methyl-3,7-dihydro-6H-purin-6-one
- 3-MeG
- 3-Methylguanin
- Guanine,3-methyl
- N3-Methylguanine
- Q38133599
- NS00049229
- CHEBI:46892
- DTXSID90183755
- CHEBI:27564
- 2-AMINO-3,9-DIHYDRO-3-METHYL-6H-PURIN-6-ONE
- SCHEMBL10379715
- 6H-Purin-6-one, 2-amino-3,9-dihydro-3-methyl-
- 3-methyl-Guanine (VAN) (8CI)
- CHEBI:46893
- EINECS 220-988-9
- AKOS006230273
- Guanine, 3-methyl- (VAN)
- 2958-98-7
- N(3)-methylguanine
- Guanine, 3-methyl-
- C02230
- 2-amino-3-methyl-3,9-dihydro-6H-purin-6-one
- 6H-Purin-6-one, 2-amino-3,7-dihydro-3-methyl-
- UNII-FEQ5689EMB
- 7-dihydro-3-methyl-2-amino-3-6H-Purin-6-one (9CI)
- FT-0648527
- FEQ5689EMB
- SCHEMBL48433
- NSC62622
- 2-amino-3-methyl-6,7-dihydro-3H-purin-6-one
- 2-imino-3-methyl-1,2,3,9-tetrahydro-6H-purin-6-one
- NSC 62622
- XHBSBNYEHDQRCP-UHFFFAOYSA-N
- 7-dihydro-3-methyl-2-amino-3-6H-Purin-6-one
- 2-Amino-3-methyl-3,7-dihydro-6H-purin-6-one #
- AKOS022636953
- NSC-62622
-
- Inchi: 1S/C6H7N5O/c1-11-4-3(8-2-9-4)5(12)10-6(11)7/h2H,1H3,(H,8,9)(H2,7,10,12)
- InChI Key: XHBSBNYEHDQRCP-UHFFFAOYSA-N
- SMILES: O=C1C2=C(N=CN2)N(C)C(N)=N1
Computed Properties
- Exact Mass: 165.06500
- Monoisotopic Mass: 165.06506
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 250
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 87.4
- XLogP3: -0.9
Experimental Properties
- Density: 1.83
- Melting Point: ≥300 °C
- Boiling Point: 526.5°Cat760mmHg
- Flash Point: 272.2°C
- Refractive Index: 1.617
- PSA: 89.59000
- LogP: -0.18000
3-Methylguanine Customs Data
- HS CODE:2933990090
- Customs Data:
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
3-Methylguanine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | M311810-25mg |
3-Methylguanine |
2958-98-7 | 25mg |
$ 224.00 | 2023-09-07 | ||
| TRC | M311810-250mg |
3-Methylguanine |
2958-98-7 | 250mg |
$ 1696.00 | 2023-09-07 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-483803-25mg |
3-Methylguanine, |
2958-98-7 | 25mg |
¥2858.00 | 2023-09-05 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-483803-25 mg |
3-Methylguanine, |
2958-98-7 | 25mg |
¥2,858.00 | 2023-07-11 | ||
| A2B Chem LLC | AB38232-25mg |
2-Amino-3-methyl-2,3-dihydro-1H-purin-6(7H)-one |
2958-98-7 | 25mg |
$338.00 | 2024-04-20 | ||
| A2B Chem LLC | AB38232-250mg |
2-Amino-3-methyl-2,3-dihydro-1H-purin-6(7H)-one |
2958-98-7 | 250mg |
$1767.00 | 2024-04-20 |
3-Methylguanine Related Literature
-
Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
-
Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
-
Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
-
Huading Zhang,Lee R. Moore,Maciej Zborowski,P. Stephen Williams,Shlomo Margel,Jeffrey J. Chalmers Analyst, 2005,130, 514-527
-
Jason Wan Lab Chip, 2020,20, 4528-4538
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